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Compound of Interest

Compound Name:
3-amino-N,N-

dimethylpropanamide

Cat. No.: B184915 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth technical overview of 3-amino-N,N-
dimethylpropanamide, a chemical compound utilized in various research and industrial

applications. The review covers its chemical and physical properties, synthesis, and

applications, with a focus on presenting quantitative data and detailed experimental

methodologies.

Core Properties and Identification
3-amino-N,N-dimethylpropanamide, also known as N¹,N¹-dimethyl-beta-alaninamide, is an

organic compound characterized by a propanamide backbone with a primary amine at the 3-

position and two methyl groups on the amide nitrogen.[1] It is typically available as a colorless

to pale yellow liquid and is soluble in water and other organic solvents.[2] The compound and

its hydrochloride salt are common reagents in organic synthesis.[1][2][3]

Physicochemical and Computed Properties
Quantitative data for 3-amino-N,N-dimethylpropanamide has been compiled from various

chemical databases. These properties are essential for understanding its behavior in chemical

reactions and biological systems.
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Property Value Source

IUPAC Name
3-amino-N,N-

dimethylpropanamide
PubChem[1]

CAS Number 1857-18-7 PubChem[1]

Molecular Formula C₅H₁₂N₂O PubChem[1]

Molecular Weight 116.16 g/mol PubChem[1]

Canonical SMILES CN(C)C(=O)CCN PubChem[1]

InChIKey
JNDIDJUNNCBHTI-

UHFFFAOYSA-N
PubChem[1]

XLogP3-AA -1.3 PubChem[1]

Topological Polar Surface Area 46.3 Å² PubChem[1]

Hydrogen Bond Donor Count 1 PubChem[1]

Hydrogen Bond Acceptor

Count
2 PubChem[1]

Rotatable Bond Count 3 PubChem[1]

Purity (Typical) 98% Moldb[4]

Synthesis and Chemical Reactivity
While specific, detailed synthesis protocols for 3-amino-N,N-dimethylpropanamide are not

extensively documented in the provided literature, a general understanding can be derived

from methods used for structurally similar compounds, such as 3-amino-2,2-

dimethylpropanamide, which is a key intermediate for the hypertension drug Aliskiren.[5][6]

These methods often involve the formation of an amide from a corresponding ester or

carboxylic acid, followed by the reduction of a nitrile or another precursor to form the primary

amine.

A generalized workflow for the synthesis of related amino-propanamides can be visualized as a

multi-step process.
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Generalized Synthesis Workflow for Amino-Propanamides

Starting Material
(e.g., Hydroxypivalic Acid)

Esterification

Alcohol, Acid Catalyst

Protection of Functional Group

Protecting Agent

Ammonolysis / Amidation

Ammonia Source

Deprotection / Reduction

Reducing Agent / Catalyst

Purification
(e.g., Crystallization, Chromatography)

Final Product
(3-amino-propanamide derivative)
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Typical HPLC Analytical Workflow

Sample Preparation
(Dissolution in Mobile Phase)

Injection into HPLC System

Chromatographic Separation
(Reverse Phase Column)

Detection
(e.g., UV, MS)

Data Analysis
(Quantification & Purity)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b184915?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/3-amino-N_N-dimethylpropanamide
https://www.smolecule.com/products/s686452
https://pubchem.ncbi.nlm.nih.gov/compound/22364453
https://pubchem.ncbi.nlm.nih.gov/compound/22364453
https://www.moldb.com/product/1857-18-7
https://patents.google.com/patent/WO2011091677A1/en
https://patents.google.com/patent/WO2011091677A1/en
https://pubchem.ncbi.nlm.nih.gov/compound/11159315
https://pubchem.ncbi.nlm.nih.gov/compound/11159315
https://www.benchchem.com/product/b184915#3-amino-n-n-dimethylpropanamide-literature-review
https://www.benchchem.com/product/b184915#3-amino-n-n-dimethylpropanamide-literature-review
https://www.benchchem.com/product/b184915#3-amino-n-n-dimethylpropanamide-literature-review
https://www.benchchem.com/product/b184915#3-amino-n-n-dimethylpropanamide-literature-review
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b184915?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b184915?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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